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Compound of Interest

Compound Name: TG-100435

Cat. No.: B1150180

Essential Safety and Handling Guide for TG-
100435

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of TG-100435, a multi-targeted protein tyrosine kinase inhibitor. The following
procedural guidance is intended to ensure the safe handling, storage, and disposal of this
compound in a laboratory setting.

Compound Information

TG-100435, with the chemical name [7-(2,6-dichloro-phenyl)-5-methyl-benzo[1][2][3]triazin-3-
yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-amine, is a potent inhibitor of several tyrosine kinases,
including Src, Lyn, Abl, Yes, Lck, and EphB4.[4] It is orally active and undergoes metabolism to
a more potent N-oxide metabolite, TG100855.[4] Due to its potent biological activity, TG-
100435 should be handled with care, assuming it is a potentially hazardous substance.

Quantitative Data

While a specific Safety Data Sheet (SDS) with comprehensive quantitative data for TG-100435
is not publicly available, the following table summarizes key known information.
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Property

Value Source

Target Kinases (Inhibition
Constant, Ki)

Src, Lyn, Abl, Yes, Lck, EphB4
(13-64 nM)

Metabolism

Predominantly converted to
the more potent N-oxide [4]
metabolite, TG100855.

Note: In the absence of a specific SDS, researchers should treat TG-100435 as a compound

with unknown toxicological properties and handle it with the highest degree of caution.

Personal Protective Equipment (PPE)

Given the potent nature of TG-100435 as a tyrosine kinase inhibitor, a comprehensive

approach to personal protection is mandatory.

PPE Category

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Body Protection

A lab coat or disposable gown.

Respiratory Protection

A NIOSH-approved respirator is recommended,
especially when handling the compound in
powder form or when there is a risk of

aerosolization.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling:

e Work in a well-ventilated area, preferably within a chemical fume hood.
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Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

Wash hands thoroughly after handling.

Storage:

» Store in a tightly sealed container in a cool, dry, and dark place.

o Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste materials contaminated with TG-100435 must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

Operational Plan:

e Segregation: Segregate all TG-100435 waste from other laboratory waste. This includes
contaminated PPE, weighing paper, pipette tips, and any unused compound.

o Containment: Place all solid waste into a clearly labeled, sealed, and puncture-resistant
container. Liquid waste should be collected in a compatible, sealed container.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
name "TG-100435."

o Disposal: Arrange for pick-up and disposal by a certified hazardous waste management
company. Do not dispose of TG-100435 down the drain or in regular trash.

Experimental Workflow

The following diagram outlines the standard operational workflow for handling TG-100435 in a
research setting.
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Caption: Experimental workflow for handling TG-100435.

Signaling Pathways

TG-100435 is known to inhibit Src and EphB4 kinases. The diagrams below illustrate the
general signaling pathways associated with these kinases.

Src Kinase Signaling Pathway
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Caption: Simplified Src kinase signaling pathway and inhibition by TG-100435.
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Caption: Simplified EphB4 signaling pathway and inhibition by TG-100435.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EphB4 promotes or suppresses Ras/MEK/ERK pathway in a context-dependent manner:
Implications for EphB4 as a cancer target - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Ephrin B2/EphB4 pathway in hepatic stellate cells stimulates Erk-dependent VEGF
production and sinusoidal endothelial cell recruitment - PubMed [pubmed.ncbi.nim.nih.gov]

» 3. Src-family and Syk Kinases in Activating and Inhibitory Pathways in Innate Immune Cells:
Signaling Cross Talk - PMC [pmc.ncbi.nlm.nih.gov]

¢ 4. Metabolism and pharmacokinetics of a novel Src kinase inhibitor TG100435 ([7-(2,6-
dichloro-phenyl)-5-methyl-benzo[1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-
amine) and its active N-oxide metabolite TG100855 ([7-(2,6-dichloro-phenyl)-5-
methylbenzo[1,2,4]triazin-3-yl]-{4-[2-(1-0oxy-pyrrolidin-1-yl)-ethoxy]-phenyl}-amine) - PubMed
[pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Personal protective equipment for handling TG-
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handling-tg-100435]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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